Cas no 2228262-22-2 (2-(1-bromopropan-2-yl)-3-(methoxymethyl)furan)

• Product Name: 2-(1-bromopropan-2-yl)-3-(methoxymethyl)furan
• CAS No: 2228262-22-2
• MF: C₉H₁₃BrO₂
• MW: 233.102322340012
• CID: 6571275
• PubChem ID: 165671985
• Update Time: 2025-10-30

2-(1-bromopropan-2-yl)-3-(methoxymethyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(1-bromopropan-2-yl)-3-(methoxymethyl)furan
• EN300-1916348
• 2228262-22-2

• Inchi： 1S/C9H13BrO2/c1-7(5-10)9-8(6-11-2)3-4-12-9/h3-4,7H,5-6H2,1-2H3
• InChI Key： NMCRYZCWQBZSEU-UHFFFAOYSA-N
• SMILES： BrCC(C)C1=C(C=CO1)COC

Computed Properties

• Exact Mass: 232.00989g/mol
• Monoisotopic Mass: 232.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 22.4Ų

Additional information on 2-(1-bromopropan-2-yl)-3-(methoxymethyl)furan

Comprehensive Overview of 2-(1-bromopropan-2-yl)-3-(methoxymethyl)furan (CAS No. 2228262-22-2)

The compound 2-(1-bromopropan-2-yl)-3-(methoxymethyl)furan (CAS No. 2228262-22-2) is a specialized furan derivative that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. With its unique molecular structure featuring a bromopropane moiety and a methoxymethyl group, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and material science. The growing demand for furan-based compounds in modern industries underscores the importance of understanding its properties and synthesis pathways.

One of the key reasons for the rising interest in 2-(1-bromopropan-2-yl)-3-(methoxymethyl)furan is its role in cross-coupling reactions, which are pivotal in constructing complex organic molecules. The presence of the bromine atom makes it an excellent candidate for Suzuki-Miyaura and other palladium-catalyzed reactions, which are widely used in the synthesis of bioactive compounds. Additionally, the methoxymethyl group enhances its solubility and stability, making it a preferred choice for laboratory and industrial applications. Recent studies have explored its utility in creating novel heterocyclic compounds, which are essential in developing new therapeutics.

In the context of green chemistry, researchers are investigating eco-friendly synthesis methods for 2-(1-bromopropan-2-yl)-3-(methoxymethyl)furan to minimize environmental impact. This aligns with the global shift toward sustainable practices in chemical manufacturing. Questions like "How to synthesize furan derivatives efficiently?" or "What are the applications of brominated furans in medicine?" are frequently searched, reflecting the compound's relevance. Furthermore, its potential in catalysis and polymer chemistry has sparked discussions in academic and industrial circles, making it a hot topic in recent publications.

The stability and reactivity of 2-(1-bromopropan-2-yl)-3-(methoxymethyl)furan under various conditions have also been a focal point of research. For instance, its behavior in photochemical reactions or under microwave-assisted synthesis conditions has been explored to optimize yield and purity. Such advancements are crucial for scaling up production while maintaining cost-effectiveness. As the demand for high-purity intermediates grows, this compound's role in streamlining synthetic routes becomes increasingly vital.

Another area of interest is the compound's potential in flavor and fragrance industries. Furan derivatives are known for their aromatic properties, and modifications like the methoxymethyl group can lead to unique olfactory characteristics. This opens doors for innovative applications in perfumery and food additives, where safety and sensory profiles are paramount. Searches such as "Are brominated furans safe for use in consumer products?" highlight the public's curiosity about its practical uses beyond the lab.

In summary, 2-(1-bromopropan-2-yl)-3-(methoxymethyl)furan (CAS No. 2228262-22-2) is a multifaceted compound with broad applications across scientific disciplines. Its structural features, such as the bromopropane and methoxymethyl groups, make it a valuable building block in synthetic chemistry. Whether in drug development, sustainable manufacturing, or consumer goods, its versatility continues to drive research and innovation. As the scientific community delves deeper into its properties, this compound is poised to play an even greater role in shaping future technologies.